Cas no 84786-80-1 ((3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one)

• Product Name: (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one
• CAS No: 84786-80-1
• MF: C₂₄H₃₀O₄Si
• MW: 410.578108310699
• CID: 989643
• PubChem ID: 10982473
• Update Time: 2025-11-01

(3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopenta[b]furan-2-one
• (3aR,4S,5R,6aS)-4-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• DTXSID10450678
• SCHEMBL1347656
• 84786-80-1
• DB-309853
• (3aR,4S,5R,6aS)-4-[[[(1,1-Dimethylethyl)diphenylsilyl]oxy]methyl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-one;
• (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one

• Inchi： 1S/C24H30O4Si/c1-24(2,3)29(17-10-6-4-7-11-17,18-12-8-5-9-13-18)27-16-20-19-14-23(26)28-22(19)15-21(20)25/h4-13,19-22,25H,14-16H2,1-3H3/t19-,20-,21-,22+/m1/s1
• InChI Key： JFKQASGNSCLFLO-YSFYHYPLSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)O

Computed Properties

• Exact Mass: 410.19100
• Monoisotopic Mass: 410.19133597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.01800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one

Comprehensive Analysis of (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one (CAS No. 84786-80-1)

The compound (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one (CAS No. 84786-80-1) is a highly specialized organic molecule with significant applications in pharmaceutical and synthetic chemistry. Its complex structure, featuring a cyclopentabfuran-2-one core and a tert-butyldiphenylsilyloxy protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its role in asymmetric synthesis and chiral building blocks, which are critical in drug development.

In recent years, the demand for chiral intermediates like 84786-80-1 has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's ability to introduce stereochemical complexity into molecules aligns with the trend toward personalized healthcare. Additionally, its hydroxyhexahydro moiety is often explored in the context of natural product synthesis, a hot topic in academic and industrial research. Questions such as "How to optimize the yield of 84786-80-1?" or "What are the latest applications of tert-butyldiphenylsilyl protecting groups?" are frequently encountered in scientific forums and search engines.

The synthesis of (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one typically involves multi-step reactions, including stereoselective oxidation and silyl ether formation. These processes are often optimized for scalability, as the compound is increasingly used in large-scale pharmaceutical manufacturing. Its cyclopentabfuran scaffold is also of interest in green chemistry initiatives, where researchers aim to reduce waste and improve atom economy. This aligns with the broader industry shift toward sustainable synthesis methods.

From a regulatory perspective, CAS No. 84786-80-1 is not classified as hazardous, making it a safer choice for laboratory and industrial use. However, proper handling protocols are still essential to ensure purity and stability. The compound's tert-butyldiphenylsilyl group is particularly noteworthy for its stability under various reaction conditions, a feature often highlighted in organic synthesis tutorials and patent literature. This stability makes it a preferred choice for protecting sensitive functional groups during complex synthetic routes.

In conclusion, (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-hydroxy-hexahydro-2H-cyclopentabfuran-2-one represents a critical tool in modern synthetic chemistry. Its unique structural features and versatility in chiral synthesis continue to attract attention from researchers worldwide. As the pharmaceutical industry evolves, compounds like 84786-80-1 will remain at the forefront of innovation, enabling the development of next-generation therapeutics and materials.